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Compound of Interest

Compound Name: 2,6-Dibromo-3,5-difluoropyridine

Cat. No.: B1298664 Get Quote

Essential Safety and Handling Guide for 2,6-
Dibromo-3,5-difluoropyridine
This guide provides critical safety and logistical information for the handling and disposal of

2,6-Dibromo-3,5-difluoropyridine, ensuring the well-being of laboratory personnel and

adherence to safety protocols. The following procedural guidance is designed to be a readily

accessible resource for researchers, scientists, and drug development professionals.

Hazard Identification and Classification:

2,6-Dibromo-3,5-difluoropyridine is a hazardous substance that requires careful handling.

While specific toxicological properties may not be fully investigated, based on analogous

compounds, it should be treated as a substance that can cause skin irritation, serious eye

irritation, and may cause respiratory irritation.[1][2] A cautious approach is therefore essential.
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Hazard Class GHS Pictogram Signal Word Hazard Statement

Skin Irritation

(Category 2)
❗ Warning

H315: Causes skin

irritation[1]

Eye Irritation

(Category 2)
❗ Warning

H319: Causes serious

eye irritation[1]

Specific Target Organ

Toxicity - Single

Exposure (Category

3)

❗ Warning
H335: May cause

respiratory irritation[1]

Acute Toxicity, Oral Not Classified -
Based on analogs,

caution is advised.

Acute Toxicity, Dermal Not Classified -
Based on analogs,

caution is advised.

Acute Toxicity,

Inhalation
Not Classified -

Based on analogs,

caution is advised.

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to prevent exposure.

PPE Requirements Table
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Protection Type Specification Rationale

Eye and Face Protection
Chemical safety goggles or a

face shield.

Protects against splashes and

airborne particles that can

cause serious eye irritation.[3]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile or neoprene).

Prevents skin contact, which

can cause irritation. Nitrile

gloves are a good general-use

option for a wide variety of

chemicals.[4][5][6]

Body Protection
Laboratory coat, long pants,

and closed-toe shoes.

Minimizes the risk of accidental

skin exposure.[7]

Respiratory Protection

Use in a well-ventilated area,

preferably under a chemical

fume hood.

Prevents inhalation of dust or

vapors, which can cause

respiratory irritation.[1][7] For

situations where a fume hood

is not feasible or if exposure

limits are exceeded, a

NIOSH/MSHA approved

respirator should be used.[1]

Operational Plan: Step-by-Step Handling Protocol
This section outlines the procedural workflow for the safe handling of 2,6-Dibromo-3,5-
difluoropyridine from receipt to disposal.

Engineering Controls and Handling Procedures
Ventilation: All handling of 2,6-Dibromo-3,5-difluoropyridine, including weighing and

transferring, must be conducted in a certified chemical fume hood to minimize inhalation

exposure.[1][4]

Safe Handling: Avoid contact with skin and eyes.[8] Avoid the formation of dust and aerosols.

Use non-sparking tools. Keep the container tightly closed when not in use. Do not eat, drink,

or smoke in the handling area.
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Post-Handling: Thoroughly wash hands and any exposed skin with soap and water after

handling.[1]

Storage
Location: Store in a cool, dry, and well-ventilated area away from incompatible materials

such as strong oxidizing agents.[1][4]

Container: Keep in the original, tightly sealed container.

Security: Store in a locked cabinet or area with restricted access to authorized personnel

only.[1]

Spill Management
In the event of a spill, evacuate the area and ensure adequate ventilation.[8] Wearing

appropriate PPE, collect the spilled material with an inert absorbent and place it in a suitable,

closed container for disposal.[8] Avoid generating dust.

First Aid Measures
Immediate and appropriate first aid is critical in the event of exposure.
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek immediate medical

attention.[1]

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.[4]

Remove contaminated clothing. If skin irritation

persists, seek medical attention.[1]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[4] Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[1]

Ingestion

Do NOT induce vomiting.[8] Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a physician or poison

control center immediately.[1][8]

Disposal Plan
Proper management of waste is crucial to prevent environmental contamination and ensure

regulatory compliance.

Waste Identification: All materials contaminated with 2,6-Dibromo-3,5-difluoropyridine are

considered hazardous waste and must be segregated from non-hazardous waste.[9]

Containerization: Collect waste in a designated, properly labeled, and sealed hazardous

waste container.[9] The label should clearly indicate "Hazardous Waste" and the chemical

name.

Disposal: Dispose of the contents and container in accordance with all local, regional,

national, and international regulations.[1][2] This should be done through an approved waste

disposal plant.
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Workflow for Handling 2,6-Dibromo-3,5-
difluoropyridine

Workflow for Handling 2,6-Dibromo-3,5-difluoropyridine
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Click to download full resolution via product page

Caption: A logical workflow for the safe handling of 2,6-Dibromo-3,5-difluoropyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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